Cas no 72447-55-3 (2-Oxabicyclo[2.2.2]octane-3-carboxylic acid, 1,3-dimethyl-)

2-Oxabicyclo[2.2.2]octane-3-carboxylic acid, 1,3-dimethyl- structure
72447-55-3 structure
Product Name:2-Oxabicyclo[2.2.2]octane-3-carboxylic acid, 1,3-dimethyl-
CAS No:72447-55-3
MF:C10H16O3
MW:184.232243537903
CID:530975
PubChem ID:71402203
Update Time:2025-04-19

2-Oxabicyclo[2.2.2]octane-3-carboxylic acid, 1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxabicyclo[2.2.2]octane-3-carboxylic acid, 1,3-dimethyl-
    • 2,4-dimethyl-3-oxabicyclo[2.2.2]octane-2-carboxylic acid
    • 1,3-Dimethyl-2-oxabicyclo[2.2.2]octane-3-carboxylic acid
    • 72447-55-3
    • DTXSID20823192
    • Inchi: 1S/C10H16O3/c1-9-5-3-7(4-6-9)10(2,13-9)8(11)12/h7H,3-6H2,1-2H3,(H,11,12)
    • InChI Key: XDHKYJMADYAFIJ-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)(C)C2CCC1(C)CC2

Computed Properties

  • Exact Mass: 184.109944368g/mol
  • Monoisotopic Mass: 184.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.5Ų
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